N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C27H21N3O2S/c1-19-10-9-16-24-25(19)29-27(33-24)30(18-20-11-7-8-17-28-20)26(31)22-14-5-6-15-23(22)32-21-12-3-2-4-13-21/h2-17H,18H2,1H3
• InChI Key: JTSYZRDXLMWGDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=CC=C4OC5=CC=CC=C5
• Molecular Formula: C27H21N3O2S
• Molecular Weight: 451.5 g/mol

Description

“N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-2-ylmethyl)benzamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as IR, 1H NMR, 13C NMR, and mass spectral data. For example, the structure of a similar compound was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in the literature. The obtained intermediate compounds substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino)benzamides were treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as IR, 1H NMR, 13C NMR, and mass spectral data.

Scientific Research Applications

Antibacterial Activity

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Anti-inflammatory Activity

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Antitubercular Activity

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Anticancer Activity

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Antioxidant Activity

. This property can be beneficial in various therapeutic applications where oxidative stress plays a key role.

Antiviral Activity

. This makes them potential candidates for the development of new antiviral drugs.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, some derivatives were found to be active in alleviating haloperidol-induced catalepsy in mice.

Future Directions

Future research could focus on further understanding the properties and potential applications of this compound. For instance, further molecular docking studies could be accomplished to check the three-dimensional geometrical view of the ligand binding to their protein receptor.